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Compound of Interest

Compound Name: Pentanimidoylamino-acetic acid

Cat. No.: B061729

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed synthesis pathway for
Pentanimidoylamino-acetic acid, a molecule of interest in chemical and pharmaceutical
research. The synthesis is based on established chemical reactions, primarily the Pinner
reaction followed by condensation with glycine. This document details the experimental
protocols, presents quantitative data in a structured format, and includes visualizations of the
synthesis pathway and experimental workflow.

Introduction

Pentanimidoylamino-acetic acid, also known by its synonyms N-(1-iminopentyl)-glycine and
2-(1-aminopentylideneamino)acetic acid, is a glycine derivative with the chemical formula
C7H14N202.[1][2] Its structure suggests potential applications as a building block in medicinal
chemistry, particularly as an intermediate in the synthesis of more complex molecules such as
substituted imidazoles. One notable application is its use as a reactant in the preparation of
(butyl)chloroimidazolecarboxaldehyde, an intermediate for the antihypertensive drug Losartan.
This guide outlines a robust two-step synthesis route for this compound.

Proposed Synthesis Pathway

The synthesis of Pentanimidoylamino-acetic acid can be achieved through a two-step
process:
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e Step 1: Pinner Reaction - Formation of methyl pentanimidate hydrochloride from valeronitrile
(pentanenitrile).

o Step 2: Condensation - Reaction of methyl pentanimidate hydrochloride with glycine to yield
the target compound.

This pathway is efficient and utilizes readily available starting materials.

_ Pinner Reaction
Valeronitrile

> Methyl Pentanimidate HCI Condensation

Methanol, HCI (gas) > Pentanimidoylamino-acetic acid

Glycine

Click to download full resolution via product page

Caption: Proposed two-step synthesis pathway for Pentanimidoylamino-acetic acid.

Experimental Protocols
Step 1: Synthesis of Methyl Pentanimidate
Hydrochloride

This procedure is adapted from a documented Pinner reaction for the preparation of methyl
pentanimidate.

Materials:

Valeronitrile

Anhydrous Methanol

Hydrogen Chloride (gas)

Anhydrous Diethyl Ether (for precipitation and washing)
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» Nitrogen gas
Equipment:

o Three-necked round-bottom flask equipped with a gas inlet tube, a magnetic stirrer, and a
drying tube.

e Ice bath
o Apparatus for generating and drying HCI gas.

Procedure:

A solution of valeronitrile in anhydrous methanol is prepared in the reaction flask under a
nitrogen atmosphere.

e The flask is cooled in an ice bath to 0-5 °C.

e Dry hydrogen chloride gas is bubbled through the stirred solution. The reaction is exothermic
and the temperature should be maintained below 10 °C.

e The introduction of HCI gas is continued until the solution is saturated.

e The reaction mixture is then stirred at a low temperature (e.g., 0-5 °C) for several hours to
overnight, allowing for the formation of the Pinner salt precipitate.

e The precipitated methyl pentanimidate hydrochloride is collected by filtration, washed with
cold anhydrous diethyl ether, and dried under vacuum.

Step 2: Synthesis of Pentanimidoylamino-acetic Acid

This protocol is based on the reaction of the prepared methyl pentanimidate hydrochloride with
glycine.

Materials:
o Methyl pentanimidate hydrochloride (from Step 1)

e Glycine
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e Methanol

e Asuitable base (e.g., sodium methoxide or triethylamine) to neutralize the hydrochloride and
facilitate the reaction.

» Solvents for purification (e.g., ethanol, water, diethyl ether).

Equipment:

Round-bottom flask with a magnetic stirrer and reflux condenser.

Heating mantle or oil bath.

Filtration apparatus.

Rotary evaporator.
Procedure:
e Glycine is suspended in methanol in the reaction flask.

e A molar equivalent of a base (e.g., sodium methoxide solution in methanol) is added to the
suspension to deprotonate the glycine.

» Methyl pentanimidate hydrochloride is added to the reaction mixture in portions.

e The reaction mixture is stirred at room temperature or gently heated under reflux for several
hours until the reaction is complete (monitored by TLC or LC-MS).

o Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced
pressure using a rotary evaporator.

e The resulting crude product is then subjected to purification.

Purification of Pentanimidoylamino-acetic Acid

As an amino acid derivative, the product is expected to be a polar, crystalline solid.

Procedure:
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e The crude solid is first washed with a non-polar solvent like diethyl ether to remove any

unreacted imidate ester.

e Recrystallization is a primary method for purification. A suitable solvent system would likely

be a mixture of a polar protic solvent (like ethanol or water) and a less polar co-solvent.

e The crude product is dissolved in a minimal amount of the hot solvent system, and then

allowed to cool slowly to induce crystallization.

» The purified crystals are collected by filtration, washed with a small amount of the cold

recrystallization solvent, and dried under vacuum.

Data Presentation

The following tables summarize the key chemical and expected quantitative data for the

synthesis of Pentanimidoylamino-acetic acid.

Table 1: Physicochemical Properties of Pentanimidoylamino-acetic Acid

Property Value Reference
CAS Number 193140-43-1 [1]I2]
Molecular Formula C7H14N202 [1112]
Molecular Weight 158.2 g/mol [1][2]
2-(Pentanimidoylamino)acetic
IUPAC Name )
acid
N-(1-iminopentyl)-glycine, 2-(1-
Synonyms aminopentylideneamino)acetic  [1]

acid

Table 2: Estimated Quantitative Data for the Synthesis
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Step 2: Condensation &

Parameter Step 1: Pinner Reaction o
Purification
) ) o Methyl Pentanimidate HCI,
Starting Materials Valeronitrile, Methanol, HCI )
Glycine
Solvent Methanol Methanol
Reaction Temperature 0-10°C Room Temperature to Reflux
Reaction Time 12-24 hours 4-16 hours
Estimated Yield 85-95% 60-75%
Estimated Purity >95% (as hydrochloride salt) >98% (after recrystallization)

Note: The estimated yields and purities are based on typical outcomes for these types of
reactions and the reported yield for a subsequent reaction in the cited patent literature.

Experimental Workflow Visualization

The following diagram illustrates the overall workflow from starting materials to the purified final
product.
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Caption: Detailed experimental workflow for the synthesis of Pentanimidoylamino-acetic
acid.

Conclusion

This technical guide provides a detailed and actionable pathway for the synthesis of
Pentanimidoylamino-acetic acid. By following the outlined experimental protocols,
researchers can produce this valuable chemical intermediate for further investigation and
application in drug discovery and development. The provided data and visualizations offer a
clear and concise reference for laboratory work. Further optimization of reaction conditions and
purification methods may lead to improved yields and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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